Cas no 331837-70-8 ((4-Amino-5-ethyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid)

• Product Name: (4-Amino-5-ethyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
• CAS No: 331837-70-8
• MF: C₆H₁₀N₄O₂S
• MW: 202.234199047089
• CID: 3070419
• PubChem ID: 1945536
• Update Time: 2025-06-10

(4-Amino-5-ethyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-Amino-5-ethyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
• 331837-70-8
• [(4-amino-5-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• HMS1481C16
• 2-((4-Amino-5-ethyl-4H-1,2,4-triazol-3-yl)thio)aceticacid
• 2-[(4-AMINO-5-ETHYL-4H-1,2,4-TRIAZOL-3-YL)SULFANYL]ACETIC ACID
• 2-[(4-amino-5-ethyl-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• [(4-amino-5-ethyl-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• CS-0332924
• ChemDiv3_002876
• BRD-K13394555-001-02-2
• 2-((4-Amino-5-ethyl-4H-1,2,4-triazol-3-yl)thio)acetic acid
• AKOS000301396
• STK791049

• MDL： MFCD01049023
• Inchi： 1S/C6H10N4O2S/c1-2-4-8-9-6(10(4)7)13-3-5(11)12/h2-3,7H2,1H3,(H,11,12)
• InChI Key： UDDXUXLPHVIUHQ-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(CC)N1N

Computed Properties

• Exact Mass: 202.05244675Da
• Monoisotopic Mass: 202.05244675Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on (4-Amino-5-ethyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid

Comprehensive Overview of (4-Amino-5-ethyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid (CAS No. 331837-70-8)

(4-Amino-5-ethyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid, with the CAS number 331837-70-8, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound belongs to the triazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both amino and sulfanyl functional groups in its structure makes it a versatile intermediate for the synthesis of more complex molecules. Researchers are particularly interested in its potential applications due to its unique chemical properties and reactivity.

In recent years, the demand for triazole derivatives has surged, driven by their widespread use in pharmaceuticals and crop protection. The 4-Amino-5-ethyl-4H-[1,2,4]triazol-3-ylsulfanyl moiety is a key structural feature that contributes to the compound's ability to interact with biological targets. This has led to its exploration in the development of novel enzyme inhibitors and antimicrobial agents. Given the growing concern over antibiotic resistance, compounds like 331837-70-8 are being studied for their potential to address this global health challenge.

The synthesis of (4-Amino-5-ethyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid involves multi-step organic reactions, often starting from readily available precursors such as hydrazine derivatives and carbon disulfide. The process typically includes cyclization, alkylation, and functional group transformations to achieve the desired product. Advanced analytical techniques like NMR spectroscopy and mass spectrometry are employed to confirm the purity and structure of the compound. These methods ensure that the final product meets the stringent quality standards required for research and industrial applications.

One of the most intriguing aspects of CAS No. 331837-70-8 is its potential role in green chemistry. As the scientific community shifts toward sustainable practices, there is a growing emphasis on developing eco-friendly synthetic routes for such compounds. Researchers are exploring catalytic methods and solvent-free reactions to minimize waste and reduce environmental impact. This aligns with the broader trend of sustainable chemical manufacturing, which is a hot topic among both academia and industry professionals.

In addition to its pharmaceutical applications, (4-Amino-5-ethyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid has shown promise in the field of material science. Its ability to form stable complexes with metals makes it a candidate for designing new chelating agents and catalysts. This versatility has sparked interest in its use for developing advanced materials with tailored properties, such as improved thermal stability or enhanced catalytic activity. Such innovations could have far-reaching implications for industries ranging from electronics to renewable energy.

From a commercial perspective, the market for triazole-based compounds is expected to grow steadily, driven by their expanding applications. Companies specializing in fine chemicals and custom synthesis are increasingly offering 331837-70-8 as a building block for research and development. The compound's high purity grades and customizable formulations make it a valuable asset for laboratories and manufacturing units. As more studies uncover its potential, the demand for this compound is likely to rise, further solidifying its position in the chemical industry.

For researchers and professionals seeking detailed information on (4-Amino-5-ethyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid, it is essential to consult reliable sources such as peer-reviewed journals and patent databases. These resources provide insights into the latest advancements, synthetic methodologies, and application studies. Additionally, collaboration with academic institutions and industry experts can facilitate a deeper understanding of the compound's capabilities and limitations. As the scientific landscape evolves, staying updated on the latest research trends will be crucial for leveraging the full potential of CAS No. 331837-70-8.